Cas no 1698026-84-4 (2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid)

• Product Name: 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid
• CAS No: 1698026-84-4
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 4822675
• Update Time: 2025-10-30

2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid
• OC(=O)CC1CN(CCN1C(=O)OCc1ccccc1)C(=O)OCc1ccccc1

• Inchi： 1S/C22H24N2O6/c25-20(26)13-19-14-23(21(27)29-15-17-7-3-1-4-8-17)11-12-24(19)22(28)30-16-18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,25,26)
• InChI Key： AZCXQOZGBTUZQK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C(=O)OCC2C=CC=CC=2)CC1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 586
• XLogP3: 2.4
• Topological Polar Surface Area: 96.4

Additional information on 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid

2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid (CAS No. 1698026-84-4): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid (CAS No. 1698026-84-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by a piperazine core functionalized with two benzyloxycarbonyl (Cbz) groups and an acetic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

The molecular structure of 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid can be represented as follows: C₁₈H₂₃N₃O₆. The piperazine ring, a six-membered heterocyclic compound containing two nitrogen atoms, serves as the central scaffold. The benzyloxycarbonyl groups are attached to the nitrogen atoms of the piperazine ring, providing protection for the amine functionalities during synthetic manipulations. The acetic acid group attached to the piperazine ring adds a carboxylic acid functionality, which can be exploited for further derivatization or conjugation with other molecules.

The synthesis of 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid typically involves several steps. One common approach is to start with 1,4-dibenzylpiperazine, which is then reacted with bromoacetic acid or its derivatives to introduce the acetic acid moiety. The resulting intermediate is then deprotected to yield the final product. This synthetic route is well-documented in the literature and has been optimized for high yields and purity.

In recent years, 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid has been explored for its potential applications in drug discovery and development. One area of particular interest is its use as a building block in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are compounds that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity.

A notable example of the application of 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid in medicinal chemistry is its use in the development of inhibitors for protein-protein interactions (PPIs). PPIs play crucial roles in various biological processes and are implicated in numerous diseases. However, targeting PPIs with small molecules has been challenging due to their large and often flat interaction surfaces. The structural features of 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid, particularly its ability to form hydrogen bonds and hydrophobic interactions, make it a promising scaffold for designing PPI inhibitors.

Beyond its use in drug discovery, 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid has also found applications in other areas of chemical research. For instance, it has been used as a ligand in coordination chemistry to form metal complexes with unique electronic and magnetic properties. These complexes have potential applications in catalysis and materials science.

The safety profile of 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid is an important consideration for its use in pharmaceutical development. While detailed toxicological studies are still ongoing, preliminary data suggest that it exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in drug development, rigorous safety assessments are necessary to ensure its safe use.

In conclusion, 2-(1,4-Bis((benzyloxy)carbonyl)piperazin-2-yl)acetic acid (CAS No. 1698026-84-4) is a versatile compound with significant potential in medicinal chemistry and related fields. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and PPI inhibitors. Ongoing research continues to uncover new applications and optimize its use in various chemical processes.